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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653

An In-depth Technical Guide to Ethyl 2-amino-3-methylbenzoate

This technical guide provides a comprehensive overview of Ethyl 2-amino-3-methylbenzoate,
tailored for researchers, scientists, and professionals in drug development. The document
covers its chemical properties, synthesis protocols, and potential biological significance, with a
focus on data presentation and experimental detail.

Core Compound Information
CAS Number: 64818-79-7[1][2][3][4][5]

Molecular Weight: 179.22 g/mol [2][6][7]

Below is a summary of the key chemical and physical properties of Ethyl 2-amino-3-
methylbenzoate.
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Property Value Source
Molecular Formula C10H13NO2 [21[61[7]
CAS Number 64818-79-7 [1][21[3]14]1[5]
Molecular Weight 179.22 [21[6]1[7]
Purity >95% [1114]

Colorless to Light yellow to
Appearance _ o [6]
Light orange clear liquid

Synthesis and Experimental Protocols

While specific synthesis protocols for Ethyl 2-amino-3-methylbenzoate are not extensively
published, a reliable method can be extrapolated from the synthesis of its parent acid, 2-amino-
3-methylbenzoic acid, followed by esterification.

Part 1: Synthesis of 2-Amino-3-methylbenzoic Acid

A common method for the synthesis of 2-amino-3-methylbenzoic acid involves the reduction of
2-methyl-3-nitrobenzoic acid.

Experimental Protocol:

Dissolve 2-methyl-3-nitrobenzoic acid (12.12 mmol) in ethyl acetate in a two-necked round-
bottomed flask.

¢ Add 5% Palladium on carbon (Pd/C) catalyst (0.10 g) to the solution.
« Stir the reaction mixture for 15 hours under a hydrogen atmosphere.

o Upon completion of the reaction, remove the solvent by distillation under reduced pressure
to obtain the crude product.

 Purify the crude product by column chromatography (silica gel 60-120 mesh, using
dichloromethane and ethanol (v/v, 99.5:0.5) as eluent) to yield pure 2-amino-3-methylbenzoic
acid as a white solid.[8]
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Part 2: Esterification to Ethyl 2-amino-3-methylbenzoate

The synthesized 2-amino-3-methylbenzoic acid can then be esterified to the target compound.

Experimental Protocol:

Suspend 2-amino-3-methylbenzoic acid (10 mmol) in absolute ethanol (50 mL).
e Cool the mixture in an ice bath and slowly add thionyl chloride (12 mmol).

» Reflux the reaction mixture for 4 hours.

 After cooling, evaporate the solvent under reduced pressure.

e Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution,
followed by brine.

e Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to yield Ethyl
2-amino-3-methylbenzoate.
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Synthesis Workflow

2-Methyl-3-nitrobenzoic Acid

Step 1

Reduction
(H2, Pd/C, Ethyl Acetate)

2-Amino-3-methylbenzoic Acid

Step 2

Esterification
(Ethanol, SOCI2)

Ethyl 2-amino-3-methylbenzoate

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl 2-amino-3-methylbenzoate.
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Potential Biological Activity and Signaling Pathways

Direct research on the biological activity of Ethyl 2-amino-3-methylbenzoate is limited.
However, insights can be drawn from its parent compound, 2-amino-3-methylbenzoic acid, and
other related derivatives.

Metabolic Pathway Involvement

2-Amino-3-methylbenzoic acid, the precursor to the title compound, is a known human
metabolite involved in the metabolism of lidocaine, a common local anesthetic and
antiarrhythmic drug.[3] This suggests that Ethyl 2-amino-3-methylbenzoate could potentially
interact with or influence this metabolic pathway.

Lidocaine Metabolism

De-ethylation

Y

De-ethylation

Glycinexylidide
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Caption: Involvement of the parent acid in the Lidocaine metabolism pathway.
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Potential Therapeutic Applications

Derivatives of 2-aminobenzoic acid (anthranilic acid) have been investigated for their anti-
inflammatory and analgesic properties.[9] This suggests that Ethyl 2-amino-3-
methylbenzoate could serve as a valuable scaffold for the development of novel therapeutic
agents in these areas. Furthermore, 2-amino-3-methylbenzoic acid has been shown to inhibit
ryanodine receptor channels, which are crucial for calcium release from the endoplasmic
reticulum, indicating a potential for this class of compounds in modulating intracellular calcium
signaling.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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